Cas no 217816-47-2 (4-(1-piperazinyl)-Isoquinoline)

• Product Name: 4-(1-piperazinyl)-Isoquinoline
• CAS No: 217816-47-2
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 1109139
• PubChem ID: 11769830
• Update Time: 2025-04-20

4-(1-piperazinyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinyl)-Isoquinoline
• CHEMBL4583402
• 4-(1-Piperazinyl)isoquinoline
• AKOS013255730
• 4-piperazin-1-ylisoquinoline
• 217816-47-2
• NIBZKHUIJGTBOX-UHFFFAOYSA-N
• SCHEMBL6263602
• 4-(piperazin-1-yl)isoquinoline

• Inchi： 1S/C13H15N3/c1-2-4-12-11(3-1)9-15-10-13(12)16-7-5-14-6-8-16/h1-4,9-10,14H,5-8H2
• InChI Key： NIBZKHUIJGTBOX-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=C3C=CC=CC=23)CCNCC1

Computed Properties

• Exact Mass: 213.12675
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16